Cas no 1790573-99-7 (3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea)

• Product Name: 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea
• CAS No: 1790573-99-7
• MF: C₁₈H₁₉FN₂O₄
• MW: 346.352868318558
• CID: 6559899
• PubChem ID: 108486541
• Update Time: 2025-08-04

3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea
• F6414-0964
• AKOS026688043
• 3-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-1-[(4-fluorophenyl)methyl]urea
• 1790573-99-7
• 1-(2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-hydroxyethyl)-3-(4-fluorobenzyl)urea
• 1-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl]-3-[(4-fluorophenyl)methyl]urea

• Inchi： 1S/C18H19FN2O4/c19-14-4-1-12(2-5-14)10-20-18(23)21-11-15(22)13-3-6-16-17(9-13)25-8-7-24-16/h1-6,9,15,22H,7-8,10-11H2,(H2,20,21,23)
• InChI Key： YIHOHAVDVPBLAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC(C1C=CC2=C(C=1)OCCO2)O)=O

Computed Properties

• Exact Mass: 346.13288525g/mol
• Monoisotopic Mass: 346.13288525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea

Introduction to 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea (CAS No. 1790573-99-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea (CAS No. 1790573-99-7) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic urea derivative features a unique structural motif comprising a benzodioxin scaffold linked to a fluorophenyl group, both of which are known for their diverse pharmacological activities. The presence of a hydroxyethyl side chain further enhances its structural complexity, offering multiple sites for functionalization and interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can simultaneously engage multiple binding sites or modulate multiple signaling pathways. The benzodioxin core, in particular, has garnered attention due to its structural similarity to natural products such as ouabain and digoxin, which exhibit potent effects on cardiac and renal function. Moreover, the fluorophenyl moiety is frequently incorporated into pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. The urea functional group in this compound adds another layer of potential bioactivity, as ureas are well-known for their role in enzyme inhibition and receptor binding.

In the context of modern medicinal chemistry, the synthesis and optimization of such complex molecules require sophisticated methodologies that allow for precise control over stereochemistry and regioselectivity. The structural features of 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea present both challenges and opportunities for synthetic chemists. For instance, the benzodioxin ring system necessitates careful handling to preserve its integrity during functionalization, while the fluorine atom in the phenyl ring demands protective strategies during reactions involving strong nucleophiles or bases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the benzodioxin, fluorophenyl, and urea moieties suggests that it may exhibit properties such as receptor binding affinity, solubility, and metabolic stability that are desirable in therapeutic agents. Current research in chemical biology has demonstrated that molecules with similar structural motifs can modulate various biological processes, including neurotransmitter receptor activity, inflammatory pathways, and cell cycle regulation. The hydroxyethyl side chain further increases the likelihood that this compound can interact with biological targets in multiple ways, potentially leading to synergistic effects or improved pharmacokinetic profiles.

Recent studies have begun to explore the pharmacological potential of derivatives bearing the benzodioxin scaffold. For example, modifications to this core structure have led to compounds with activity against neurological disorders such as epilepsy and depression. Similarly, derivatives featuring a fluorophenyl group have shown promise in treating metabolic diseases by enhancing insulin sensitivity or inhibiting key enzymes involved in glucose metabolism. The urea moiety has also been extensively studied for its role in drug design; ureas are known to form stable hydrogen bonds with biological targets, making them effective at modulating enzyme activity and receptor binding.

The synthesis of 3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea represents a significant achievement in synthetic organic chemistry. The process involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzodioxin ring system via cyclization reactions followed by selective functionalization at specific positions on the ring. Subsequent introduction of the fluorophenyl group and urea moiety requires careful consideration to avoid unwanted side reactions that could compromise the integrity of the target molecule.

The use of computational methods has been instrumental in guiding synthetic strategies for this compound. Molecular modeling techniques have allowed researchers to predict how different functional groups will interact with biological targets based on their three-dimensional structures. These predictions have been validated experimentally through x-ray crystallography studies of protein-ligand complexes containing similar scaffolds. Such insights have not only accelerated the discovery process but also provided valuable information about how best to optimize the pharmacological properties of this compound.

In conclusion,3-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxyethyl-1-(4-fluorophenyl)methylurea (CAS No. 1790573-99-7) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents with diverse biological activities. Its unique combination of pharmacophoric elements—namely,benzodioxin, fluorophenyl, and urea—makes it a promising candidate for further exploration in chemical biology and medicinal chemistry research programs worldwide.